Cas no 102293-54-9 (4-Ethylthiophenethyl alcohol)

• Product Name: 4-Ethylthiophenethyl alcohol
• CAS No: 102293-54-9
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD06201086
• CID: 4676987
• Update Time: 2025-10-28

4-Ethylthiophenethyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Ethylthiophenethyl alcohol
• 4-(Ethylthio)benzeneethanol
• 2-(4-ethylsulfanylphenyl)ethanol
• ZVBOXEQPTCHCKB-UHFFFAOYSA-N

• MDL： MFCD06201086
• Inchi： 1S/C10H14OS/c1-2-12-10-5-3-9(4-6-10)7-8-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： ZVBOXEQPTCHCKB-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Ethylthiophenethyl alcohol

4-Ethylthiophenethyl Alcohol (CAS No. 102293-54-9): Properties, Applications, and Market Insights

4-Ethylthiophenethyl alcohol (CAS No. 102293-54-9) is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. This aromatic alcohol, characterized by its unique thiophene ring structure, offers a blend of chemical versatility and functional properties that make it valuable across multiple industries. In this comprehensive guide, we delve into its molecular characteristics, industrial applications, and emerging trends driving demand for this compound.

The molecular formula of 4-ethylthiophenethyl alcohol is C₈H₁₀OS, with a molecular weight of 154.23 g/mol. Its structure combines an ethyl group and a hydroxyethyl side chain attached to a thiophene core, contributing to its distinct physicochemical profile. Researchers and manufacturers value this compound for its balanced polarity, moderate boiling point (typically 250–260°C at atmospheric pressure), and solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). These properties make it an ideal candidate for fine chemical synthesis and aromatic compound modifications.

One of the primary applications of 4-ethylthiophenethyl alcohol lies in the fragrance and flavor industry. Its sulfur-containing thiophene moiety imparts warm, spicy, and slightly smoky olfactory notes, making it a sought-after ingredient in premium perfumery. Recent trends in "niche fragrances" and sustainable aroma chemicals have increased demand for such structurally unique compounds. Perfumers often utilize it as a fixative agent or as a middle note in oriental and woody fragrance compositions.

In pharmaceutical research, CAS 102293-54-9 serves as a versatile building block for drug discovery. The thiophene scaffold is known for its bioisosteric properties, frequently appearing in molecules targeting neurological and anti-inflammatory pathways. With the growing focus on heterocyclic compounds in medicinal chemistry, this alcohol derivative has seen renewed interest in 2023–2024 as researchers explore novel small molecule therapeutics. Its hydroxyl group allows for straightforward derivatization into esters, ethers, or other functionalized intermediates.

The compound's role in material science is equally noteworthy. When incorporated into polymer systems, 4-ethylthiophenethyl alcohol can influence material properties due to its aromaticity and potential for hydrogen bonding. Some advanced applications include its use as a monomer in conductive polymers for organic electronics or as a modifier in specialty coatings where enhanced adhesion and thermal stability are required.

Market analysis indicates steady growth for thiophene derivatives like 4-ethylthiophenethyl alcohol, with a projected CAGR of 5.2% from 2023 to 2030 according to industry reports. This growth is driven by three key factors: (1) expansion in high-value fragrance formulations, particularly in Asia-Pacific markets; (2) increased R&D investment in heterocyclic pharmaceuticals; and (3) advancements in organic electronic materials. Manufacturers are responding with improved synthetic routes—notably greener catalytic processes that reduce heavy metal residues—to meet the evolving needs of end-users.

From a regulatory standpoint, 4-ethylthiophenethyl alcohol is generally regarded as safe when handled according to standard laboratory protocols. It is not classified as hazardous under major chemical inventories (e.g., TSCA, EINECS), though proper ventilation and personal protective equipment are recommended during handling due to its organic nature. Environmental studies show moderate biodegradability, aligning with the industry's shift toward eco-friendly chemicals.

For researchers and procurement specialists seeking CAS 102293-54-9, several technical considerations are paramount. Purity grades typically range from 95% (technical grade) to >99% (analytical standard), with selection depending on application requirements. Storage recommendations include protection from light in amber glass containers at temperatures below 30°C to prevent oxidation. Analytical characterization typically employs GC-MS, HPLC, and ¹H/¹³C NMR spectroscopy—techniques that have become more accessible through modern analytical chemistry advancements.

Looking ahead, innovation surrounding 4-ethylthiophenethyl alcohol focuses on two frontiers: (1) development of enantioselective synthesis methods to produce optically active forms for chiral applications, and (2) integration into biocatalytic processes using engineered enzymes. These directions reflect broader movements toward precision chemistry and sustainable manufacturing in the chemical industry.

In conclusion, 4-ethylthiophenethyl alcohol (CAS No. 102293-54-9) represents a compelling case study in how specialized heterocyclic compounds bridge diverse scientific and industrial domains. Its multifaceted applications—from creating captivating fragrances to enabling cutting-edge drug discovery—demonstrate the enduring relevance of well-designed molecular architectures. As research continues to uncover new possibilities for thiophene-based chemicals, this compound will likely maintain its position as a valuable tool for chemists and formulators worldwide.